2-Amino-4-phosphonobutyric acid

• IUPAC Name: 2-amino-4-phosphonobutanoic acid
• InChI: InChI=1S/C4H10NO5P/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H2,8,9,10)
• InChI Key: DDOQBQRIEWHWBT-UHFFFAOYSA-N
• Canonical SMILES: C(CP(=O)(O)O)C(C(=O)O)N
• Molecular Formula: C4H10NO5P
• DSSTOX Substance ID: DTXSID201017567
• Molecular Weight: 183.10 g/mol
• CAS RN: 6323-99-5, 20263-07-4

Description

DL-2-Amino-4-phosphonobutyric acid, commonly known as DL-AP4, is a broad-spectrum glutamatergic antagonist. It is a synthetic compound used primarily in scientific research to study the central nervous system and visual system. DL-AP4 is known for its ability to inhibit glutamate binding competitively, making it a valuable tool in neuroscience research .

Scientific Research Applications

DL-AP4 has a wide range of scientific research applications, including:

Neuroscience: Used to study the role of glutamate in synaptic transmission and neural signaling.

Pharmacology: Investigates the effects of glutamate antagonists on various physiological processes.

Vision Research: Explores the impact of glutamate antagonists on visual processing and retinal function.

Drug Development: Serves as a reference compound for developing new glutamate receptor antagonists .

Mechanism of Action

DL-AP4 acts as a competitive inhibitor of glutamate binding. It binds to glutamate receptors, preventing glutamate from activating these receptors. This inhibition affects synaptic transmission and neural signaling, making DL-AP4 a valuable tool for studying the central nervous system and visual system. The compound’s apparent dissociation constant (Kd) for glutamate binding is 66 μM .

Safety and Hazards

According to the safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

The glutamate analogue, DL-2-ammo-4-phosphonobuytyric acid (DL-APB), inhibits the binding of glutamate to ‘receptor-like’ hydrophobic proteolipids isolated from locust muscle. This suggests that it could be used as a tool to block On pathways in studies of interactions between On and Off pathways in retinas. This could open up new avenues for research in retina studies.

Biochemical Analysis

Biochemical Properties

2-Amino-4-phosphonobutanoic acid is a potent and selective agonist for the group III metabotropic glutamate receptors (mGluR 4/6/7/8) . It interacts with these receptors, influencing their activity and playing a significant role in biochemical reactions .

Cellular Effects

The effects of 2-Amino-4-phosphonobutanoic acid on various types of cells and cellular processes are significant. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of 2-Amino-4-phosphonobutanoic acid involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It exerts its effects at the molecular level, contributing to its role as a potent and selective agonist for the group III metabotropic glutamate receptors .

Temporal Effects in Laboratory Settings

The effects of 2-Amino-4-phosphonobutanoic acid change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial for understanding its biochemical properties .

Dosage Effects in Animal Models

The effects of 2-Amino-4-phosphonobutanoic acid vary with different dosages in animal models. Studies have observed threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

2-Amino-4-phosphonobutanoic acid is involved in several metabolic pathways. It interacts with various enzymes or cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of 2-Amino-4-phosphonobutanoic acid within cells and tissues are essential aspects of its biochemical properties. It interacts with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

The subcellular localization of 2-Amino-4-phosphonobutanoic acid and its effects on activity or function are significant. Targeting signals or post-translational modifications may direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

DL-AP4 is synthesized through a series of chemical reactions involving the introduction of amino and phosphono groups to a butyric acid backbone. The synthesis typically involves the following steps:

Starting Material: The synthesis begins with butyric acid.

Amination: An amino group is introduced to the butyric acid through a reaction with ammonia or an amine derivative.

Phosphonation: A phosphono group is added to the compound using a phosphonating agent such as phosphorus trichloride or phosphorus oxychloride.

Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve a purity of ≥98%.

Industrial Production Methods

Industrial production of DL-AP4 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. Industrial methods may also include additional steps for purification and quality control to ensure consistency and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions

DL-AP4 undergoes various chemical reactions, including:

Oxidation: DL-AP4 can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert DL-AP4 to its reduced forms.

Substitution: Substitution reactions can replace the amino or phosphono groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often involve reagents like halides or nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of substituted butyric acid derivatives .

Comparison with Similar Compounds

Similar Compounds

L-AP4: The L-isomer of DL-AP4, also a glutamate antagonist.

D-AP4: The D-isomer of DL-AP4, with similar properties.

DL-AP5: Another glutamate antagonist with a slightly different structure.

Uniqueness

DL-AP4 is unique due to its broad-spectrum activity as a glutamatergic antagonist. It can inhibit multiple types of glutamate receptors, making it a versatile tool in research. Its ability to competitively inhibit glutamate binding with a specific Kd value also sets it apart from other similar compounds .